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Compound of Interest

Compound Name: 3-Methyloxetane-3-carbaldehyde

Cat. No.: B1319623 Get Quote

An In-depth Technical Guide to 3-Methyloxetane-
3-carbaldehyde
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical properties, synthesis, and safety

information for 3-Methyloxetane-3-carbaldehyde, a valuable building block in organic

synthesis and drug discovery.

Core Physical Properties
3-Methyloxetane-3-carbaldehyde is a colorless to light yellow liquid.[1] A summary of its key

physical and chemical properties is presented below. It is important to note the discrepancy in

reported boiling points, which may be attributed to the different pressures at which the

measurements were taken.
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Property Value Source

Molecular Formula C₅H₈O₂ [2][3]

Molecular Weight 100.12 g/mol [2][4]

Boiling Point
118-119 °C (at atmospheric

pressure)
[1]

63 °C (at 30 Torr) [2]

Density (Predicted) 1.150 ± 0.06 g/cm³ [2]

Melting Point -67 °C [1]

CAS Number 99419-31-5 [3]

Synthesis of 3-Methyloxetane-3-carbaldehyde
While a detailed, step-by-step protocol for the synthesis of 3-Methyloxetane-3-carbaldehyde
is not readily available in the public domain, a general synthetic approach involves the

oxidation of the corresponding alcohol, 3-hydroxymethyl-3-methyloxetane. A plausible

synthesis workflow is outlined below.
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Synthesis Workflow for 3-Methyloxetane-3-carbaldehyde

Starting Materials

Intermediate Synthesis

Final Product Synthesis

1,1,1-tris(hydroxymethyl)ethane

3-Hydroxymethyl-3-methyloxetane

Cyclization

Diethyl Carbonate

3-Methyloxetane-3-carbaldehyde

Oxidation

Click to download full resolution via product page

Caption: A diagram illustrating the general synthesis pathway for 3-Methyloxetane-3-
carbaldehyde.

Experimental Protocols
Detailed experimental protocols for the synthesis and physical property determination of 3-
Methyloxetane-3-carbaldehyde are not explicitly published. However, based on general

organic chemistry principles and procedures for analogous compounds, the following

representative protocols can be considered.

Example Protocol: Synthesis of a 3-Substituted Oxetane
(General Procedure)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1319623?utm_src=pdf-body-img
https://www.benchchem.com/product/b1319623?utm_src=pdf-body
https://www.benchchem.com/product/b1319623?utm_src=pdf-body
https://www.benchchem.com/product/b1319623?utm_src=pdf-body
https://www.benchchem.com/product/b1319623?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1319623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol is a general representation of an intramolecular Williamson etherification, a

common method for synthesizing oxetanes.

Preparation of the Halohydrin: A suitable 1,3-diol is selectively functionalized to introduce a

good leaving group, such as a tosylate or a halide, at one of the hydroxyl positions. This is

typically achieved by reacting the diol with an equimolar amount of p-toluenesulfonyl chloride

or a halogenating agent in the presence of a base.

Cyclization: The resulting halohydrin or tosylate is treated with a strong base, such as

sodium hydride or potassium tert-butoxide, in an appropriate aprotic solvent like DMF or

THF. The alkoxide formed then undergoes an intramolecular nucleophilic substitution to

displace the leaving group, forming the oxetane ring.

Workup and Purification: The reaction mixture is quenched with water and the product is

extracted with an organic solvent. The organic layer is then washed, dried, and concentrated.

The crude product is purified by distillation or column chromatography to yield the pure

oxetane.

Example Protocol: Determination of Boiling Point
(Capillary Method)
This method is suitable for determining the boiling point of a small quantity of a liquid organic

compound.

Apparatus Setup: A small amount of the liquid sample (a few drops) is placed in a fusion

tube. A capillary tube, sealed at one end, is inverted and placed into the fusion tube

containing the sample. The fusion tube is then attached to a thermometer.

Heating: The thermometer and fusion tube assembly is placed in a heating block or a Thiele

tube containing a high-boiling point liquid (e.g., mineral oil). The apparatus is heated

gradually.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube. The heating is continued until a steady stream of bubbles is observed.

Boiling Point Determination: The heat source is then removed, and the apparatus is allowed

to cool slowly. The boiling point is the temperature at which the liquid just begins to enter the
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capillary tube.

Safety and Handling
GHS Hazard Classification:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[4]

Hazardous to the aquatic environment, long-term hazard (Category 2): Toxic to aquatic life

with long lasting effects.[4]

Precautionary Statements:

P264: Wash skin thoroughly after handling.[4]

P270: Do not eat, drink or smoke when using this product.[4]

P273: Avoid release to the environment.[4]

P301 + P317: IF SWALLOWED: Get medical help.[4]

P330: Rinse mouth.[4]

P391: Collect spillage.[4]

P501: Dispose of contents/ container to an approved waste disposal plant.[4]

Storage and Handling:

Store in a cool, well-ventilated area.

Keep containers tightly closed.

It is recommended to store under an inert atmosphere and in a freezer at under -20°C.[2]

Avoid contact with skin, eyes, and clothing.

Use in a well-ventilated area and avoid inhalation of vapors.
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Keep away from heat, sparks, and open flames.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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